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Compound of Interest

8,8-Difluoro-5-azaspiro[3.4]octane
Compound Name:
hydrochloride

Cat. No.: B13503506

Get Quote

Executive Summary: Escaping Flatland

In the modern era of drug discovery, the "escape from flatland" initiative drives the transition

from planar, aromatic-heavy scaffolds to three-dimensional,

-rich architectures. 5-Azaspiro[3.4]octane hydrochloride represents a premier scaffold in this
domain. As a conformationally restricted surrogate for proline and pyrrolidine, it offers a unique
vector orientation that enhances metabolic stability and selectivity while reducing lipophilicity
(LogP).

This guide provides a rigorous technical analysis of the 5-azaspiro[3.4]octane core, detailing its
structural properties, robust synthetic protocols, and strategic application in medicinal
chemistry.

Chemical Profile and Structural Logic[1]

The 5-azaspiro[3.4]octane scaffold consists of a cyclobutane ring spiro-fused to a pyrrolidine
ring. Crucially, the nitrogen atom is located at position 5, adjacent to the spiro carbon. This
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specific geometry mimics the turn-inducing properties of proline but with altered steric bulk and

ring puckering dynamics imposed by the cyclobutane moiety.

Nomenclature and Numbering

o |[UPAC Name: 5-Azaspiro[3.4]octane hydrochloride[1]

e CAS Number: 2126159-45-1 (HCI salt), 52876-78-5 (Free base)

« SMILES:C1CC2(C1)CCCN2.Cl

o Core Geometry: The spiro[3.4] junction creates a rigid orthogonal relationship between the

two rings, preventing the free rotation seen in linear alkyl chains.

hvsicochemical ies[3]

Property

Value

Implication for Drug
Design

Molecular Weight

147.65 g/mol (HCI salt)

Ideal fragment for Fragment-
Based Drug Discovery
(FBDD).

cLogP

~-0.02

Low lipophilicity improves
aqueous solubility and lowers
metabolic clearance risk.

pKa (Conj. Acid)

~10.5-11.0

Typical secondary amine;
highly ionized at physiological
pH.

Fsp3

1.0

High fraction of

carbons correlates with higher

clinical success rates.

H-Bond Donors/Acceptors

1/1

Versatile handle for further

functionalization.
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Strategic Synthesis: The Cyclobutanecarbonitrile
Route

While various routes exist (e.g., Dieckmann condensation, Ring-Closing Metathesis), the most
direct and scalable method for the 5-aza core involves the construction of the pyrrolidine ring
onto a pre-existing cyclobutane framework. This approach minimizes step count and avoids
complex protecting group manipulations.

Mechanistic Pathway

The synthesis hinges on the alkylation of cyclobutanecarbonitrile with a dihaloalkane
equivalents, followed by a reductive cyclization. This protocol is self-validating: the intermediate
nitrile must be fully reduced to the primary amine to trigger the intramolecular nucleophilic
substitution that forms the spiro ring.

Visualization of Synthetic Workflow

Cyclobutane- Step 1: Alkylation -78°C to RT 1-(3-chloropropyl) Step 2: Reduction ) _yeride Transfer Amine
carbonitrile (LDA, 1-bromo-3-chloropropane) cyclobutanecarbonitrile (A4, THE) ] (Transient )

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway for 5-Azaspiro[3.4]octane hydrochloride highlighting key
intermediates.

Detailed Experimental Protocol

Objective: Synthesis of 5-Azaspiro[3.4]octane Hydrochloride (10g Scale).
Reagents:

e Cyclobutanecarbonitrile (1.0 equiv)[2]

 Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane)

¢ 1-Bromo-3-chloropropane (1.2 equiv)
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e Lithium Aluminum Hydride (LiAIH4) (2.0 equiv)

e Anhydrous THF, Diethyl Ether, HCI (4M in dioxane).

Procedure:

o Alkylation (Formation of the Linker):

Charge a flame-dried 500 mL 3-neck flask with anhydrous THF (100 mL) and cool to
-78°C under nitrogen.

Add LDA solution dropwise over 20 minutes. Stir for 30 minutes to ensure complete
deprotonation of the nitrile.

Add 1-bromo-3-chloropropane dropwise. The color may shift from pale yellow to orange.

Allow the reaction to warm to room temperature (RT) over 4 hours. Checkpoint: Monitor by
TLC/GC for disappearance of starting nitrile.

Quench with saturated NHA4CI, extract with ether, dry (MgS0O4), and concentrate to yield
the crude chloropropyl nitrile.

e Reductive Cyclization (Ring Closure):

[¢]

Suspend LiAIH4 pellets in anhydrous THF (150 mL) in a clean, dry flask cooled to 0°C.

Cautiously add the crude nitrile (dissolved in THF) dropwise. Caution: Exothermic gas
evolution.

Heat the mixture to reflux for 12 hours. This step accomplishes two things: reduction of the
nitrile to the primary amine and the subsequent intramolecular displacement of the
chloride by the amine to close the ring.

Validation: If cyclization is incomplete, the intermediate primary amine will be visible by
LCMS. Extended reflux ensures closure.

e Workup and Salt Formation:
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[e]

Cool to 0°C. Quench via Fieser method (n mL H20, n mL 15% NaOH, 3n mL H20).

o

Filter the granular precipitate. The filtrate contains the free base 5-azaspiro[3.4]octane.

[¢]

Dilute filtrate with diethyl ether (200 mL).

[¢]

Add 4M HCI in dioxane dropwise with vigorous stirring. The hydrochloride salt will
precipitate immediately as a white solid.

[¢]

Filter, wash with cold ether, and dry under vacuum.

Functionalization and Analog Design

The 5-azaspiro[3.4]octane core is rarely used as a naked scaffold; it serves as a rigid spacer or
pharmacophore carrier.

N-Functionalization

The secondary amine at position 5 is highly nucleophilic (less steric hindrance than 2,2,6,6-
tetramethylpiperidine but more than pyrrolidine due to the spiro bulk).

¢ Reductive Amination: Reacts readily with aldehydes/ketones using STAB (Sodium
Triacetoxyborohydride).

e Buchwald-Hartwig: Coupling with aryl halides is efficient using Pd2(dba)3/XPhos systems,
providing access to N-aryl derivatives (e.g., for GPCR ligands).

C-Functionalization (The "Spiro-Proline" Series)

To mimic proline, a carboxylic acid moiety is introduced at position 8.
e Synthesis: Start with diethyl 1,1-cyclobutanedicarboxylate.

o Alkylate with ethyl chloroacetate? No, typically alkylate with acrylonitrile equivalents or use
a Dieckmann condensation followed by decarboxylation strategies to retain the
carboxylate.

o Result: 5-azaspiro[3.4]octane-8-carboxylic acid.[1] This is a direct analog of proline where
the C3-C4 bond is part of a cyclobutane ring.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/139026565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13503506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Vectors Diagram
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Figure 2: Strategic exit vectors for medicinal chemistry optimization.

Applications in Drug Discovery[1][5][6][7]1[8][9][10]
[11]
GPCR Agonists (Muscarinic M4)

Analogs of 5-azaspiro[3.4]octane, particularly those with ether linkages or specific N-
substituents, have shown potency as M4 receptor agonists. The spiro cycle locks the nitrogen
lone pair in a vector that optimizes interaction with the orthosteric site aspartate residue while
minimizing entropic penalty upon binding.

Antibacterial Agents

Derivatives substituted at the N-5 position with quinolone-like moieties or nitrofuran "warheads"
utilize the spiro scaffold to penetrate bacterial cell walls. The increased

character aids in evading efflux pumps compared to flatter planar amines.

Peptidomimetics

Incorporating 5-azaspiro[3.4]octane-8-carboxylic acid into peptide chains introduces a rigid
"kink," stabilizing
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-turn secondary structures more effectively than natural proline. This is critical for disrupting
protein-protein interactions (PPIs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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